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Compound of Interest

Compound Name: 2-Phenylbutanal

Cat. No.: B1594068 Get Quote

CAS Number: 2439-43-2

This technical guide provides a comprehensive overview of the safety and handling information

for 2-Phenylbutanal, intended for researchers, scientists, and professionals in drug

development.

Chemical and Physical Properties
Property Value Source

CAS Number 2439-43-2 [1]

Molecular Formula C₁₀H₁₂O [1]

Molecular Weight 148.20 g/mol [1]

Appearance
Not explicitly stated in search

results.

Boiling Point
Not explicitly stated in search

results.

Melting Point
Not explicitly stated in search

results.

Solubility
Not explicitly stated in search

results.
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Hazard Identification and Classification
2-Phenylbutanal is classified as a hazardous substance according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The following table summarizes its

GHS classification.

Hazard Class Category
GHS Hazard
Statement

Pictogram Signal Word

Acute Toxicity

(Oral)
5

H303: May be

harmful if

swallowed

Irritant Warning

Skin

Corrosion/Irritatio

n

2
H315: Causes

skin irritation
Irritant Warning

Serious Eye

Damage/Eye

Irritation

2A

H319: Causes

serious eye

irritation

Irritant Warning

Specific Target

Organ Toxicity

(Single

Exposure)

3

H335: May

cause respiratory

irritation

Irritant Warning

Source:[1]

GHS Hazard Pictograms

GHS Hazard Pictogram
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Caption: GHS pictogram for "Irritant".

Precautionary Statements
The following precautionary statements are associated with the handling of 2-Phenylbutanal:
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Code Precautionary Statement

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P301+P312
IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell.

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P332+P313
If skin irritation occurs: Get medical

advice/attention.

P337+P313
If eye irritation persists: Get medical

advice/attention.

P362+P364
Take off contaminated clothing and wash it

before reuse.

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.

P405 Store locked up.

P501
Dispose of contents/container to an approved

waste disposal plant.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Source:[1]

Toxicological Information
Specific quantitative toxicological data for 2-Phenylbutanal, such as LD50 (median lethal

dose) and LC50 (median lethal concentration) values, were not readily available in the public

domain at the time of this review. The GHS classification of "Acute Toxicity (Oral), Category 5"

(H303: May be harmful if swallowed) suggests a relatively low acute oral toxicity.[1] However,

the absence of comprehensive toxicological data necessitates cautious handling and

adherence to all prescribed safety precautions.

Experimental Protocols for Hazard Assessment
While specific experimental studies on 2-Phenylbutanal were not identified, the following are

summaries of standard OECD guidelines for assessing the types of hazards associated with

this chemical.

Skin Irritation Testing (Adapted from OECD Guideline
439: In Vitro Skin Irritation)
This test method uses a reconstituted human epidermis (RhE) model to assess the potential of

a substance to cause skin irritation.

Principle: The test substance is applied topically to the RhE tissue. Cell viability is measured

after a defined exposure and post-exposure incubation period. A reduction in cell viability

below a certain threshold indicates that the substance is an irritant.

Methodology:

Tissue Preparation: Reconstituted human epidermis tissue cultures are received and pre-

incubated.

Test Substance Application: A small amount of the test substance (liquid or solid) is

applied uniformly to the surface of the tissue.

Exposure and Incubation: The tissues are exposed to the substance for a specified period

(e.g., 60 minutes) at 37°C.
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Rinsing: The test substance is removed by rinsing with a buffered saline solution.

Post-Incubation: The tissues are incubated for a further period (e.g., 42 hours) in fresh

medium.

Viability Assessment: Cell viability is determined using a colorimetric assay, such as the

MTT assay. The amount of formazan produced is proportional to the number of viable

cells.

Data Analysis: The percentage of viable cells in the treated tissues is compared to that of

negative controls. A viability of ≤ 50% is typically classified as irritant.

Eye Irritation Testing (Adapted from OECD Guideline
492: Reconstructed Human Cornea-like Epithelium
(RhCE) Test Method)
This in vitro method utilizes a reconstituted human cornea-like epithelium (RhCE) model to

identify chemicals that can cause serious eye damage or irritation.

Principle: The test chemical is applied to the surface of the RhCE tissue. The endpoint

evaluated is cell viability, measured by the MTT assay.

Methodology:

Tissue Preparation: RhCE tissue models are received and equilibrated.

Test Substance Application: The test substance is applied to the apical surface of the

corneal tissue.

Exposure: Tissues are exposed for a defined period (e.g., 30 minutes).

Rinsing: The substance is thoroughly rinsed from the tissue surface.

Post-Incubation: Tissues are transferred to fresh medium and incubated for a post-

exposure period.
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MTT Assay: The viability of the corneal cells is assessed by their ability to reduce MTT to a

blue formazan salt.

Data Interpretation: The reduction in cell viability compared to negative controls is used to

classify the eye irritation potential of the substance.

Logical Workflow for Chemical Safety Assessment
The following diagram illustrates a general workflow for assessing the safety of a chemical like

2-Phenylbutanal.
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1. Data Gathering and Analysis

2. Hazard Identification

3. Risk Assessment

4. Risk Management and Communication

Identify Chemical
(2-Phenylbutanal, CAS: 2439-43-2)

Literature Search
(Physicochemical, Toxicological Data)

In Silico Prediction
(QSAR, Read-across)

Assess Acute Toxicity
(Oral, Dermal, Inhalation)

Assess Local Effects
(Skin/Eye Irritation/Corrosion)

Assess Systemic Effects
(Repeated Dose Toxicity)

Assess Genotoxicity

Exposure Assessment
(Routes, Duration, Frequency)

Dose-Response Assessment

Risk Characterization

Develop Safe Handling Procedures

Establish Exposure Controls
(PPE, Ventilation)

Create Safety Data Sheet (SDS)

Labeling and Communication

Click to download full resolution via product page

Caption: A logical workflow for chemical safety assessment.
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Handling and Storage
Handling: Use only in a well-ventilated area. Avoid breathing vapors or mist. Avoid contact

with skin and eyes. Wear appropriate personal protective equipment (PPE), including

chemical-resistant gloves, safety goggles, and a lab coat.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

away from incompatible materials such as strong oxidizing agents.

First-Aid Measures
If Swallowed: Call a poison control center or doctor immediately for treatment advice. Have

the person sip a glass of water if able to swallow. Do not induce vomiting unless told to do so

by a poison control center or doctor.

If on Skin: Take off contaminated clothing. Rinse skin immediately with plenty of water for 15-

20 minutes. Call a poison control center or doctor for treatment advice.

If Inhaled: Move the person to fresh air. If the person is not breathing, call 911 or an

ambulance, then give artificial respiration, preferably mouth-to-mouth if possible. Call a

poison control center or doctor for further treatment advice.

If in Eyes: Hold eye open and rinse slowly and gently with water for 15-20 minutes. Remove

contact lenses, if present, after the first 5 minutes, then continue rinsing the eye. Call a

poison control center or doctor for treatment advice.

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations. Do not allow to enter drains or waterways.

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a formal Safety Data Sheet (SDS). Users should always consult the SDS for the most

current and complete safety information before handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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